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Compound of Interest

Compound Name: Dihydroxy Bendamustine-d8

Cat. No.: B12408946 Get Quote

Dihydroxy Bendamustine-d8, a stable isotope-labeled internal standard, is crucial for

quantitative analysis in pharmacokinetic and metabolic studies of Bendamustine. Several

specialized chemical suppliers offer this compound, often categorized as a research chemical

or an impurity standard. Below is a compilation of identified commercial suppliers and their

product specifications.

Supplier
Product
Name/Catalog
ue No.

CAS Number
Molecular
Formula

Molecular
Weight

MedchemExpres

s

Dihydroxy

Bendamustine-

d8 / HY-143930S

Not specified Not specified Not specified

Axios Research

Bendamustine

Impurity 4-d8

(Dihydroxy

Impurity-d8) /

AR-B06201

NA (non-labeled:

109882-30-6)
C₁₆H₁₅D₈N₃O₄ 329.43

TLC

Pharmaceutical

Standards

Bendamustine

Impurity 4-d8

(Dihydroxy

Impurity-d8) / B-

4351

Not specified C₁₆H₁₅D₈N₃O₄ 329.43
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Note: While other suppliers such as Clearsynth, Simson Pharma Limited, Lotusfeet Pharma,

and Acanthus Research offer related compounds like Bendamustine-d8 Hydrochloride and

non-deuterated Dihydroxy Bendamustine, their catalogs did not explicitly list Dihydroxy
Bendamustine-d8 at the time of this guide's compilation. Researchers may consider inquiring

with them for custom synthesis options.[1][2][3][4][5][6]

Experimental Applications
Dihydroxy Bendamustine-d8 is primarily utilized as an internal standard in analytical

methodologies such as liquid chromatography-mass spectrometry (LC-MS) or gas

chromatography-mass spectrometry (GC-MS).[7] Its deuteration provides a distinct mass

difference from the endogenous or unlabeled analyte, allowing for precise quantification in

complex biological matrices. MedChemExpress suggests its utility as a tracer for quantitation

during drug development.[7]

Due to the proprietary nature of commercial chemical synthesis, detailed experimental

protocols for the preparation and purification of Dihydroxy Bendamustine-d8 are not publicly

disclosed by suppliers. For its application in quantitative analysis, standard laboratory protocols

for the development of internal standard-based assays would be followed. This typically

involves:

Stock Solution Preparation: Dissolving the Dihydroxy Bendamustine-d8 standard in a

suitable organic solvent to a known concentration.

Working Standard Dilution: Preparing a series of dilutions from the stock solution to be used

for spiking into calibration standards and quality control samples.

Sample Preparation: Incorporating a fixed amount of the Dihydroxy Bendamustine-d8
internal standard into all samples (standards, QCs, and unknown study samples) prior to

extraction.

LC-MS/MS Analysis: Analyzing the processed samples. The analyte (Dihydroxy

Bendamustine) and the internal standard (Dihydroxy Bendamustine-d8) are monitored

using specific mass transitions.

Quantification: Calculating the concentration of the analyte in the unknown samples by

comparing the peak area ratio of the analyte to the internal standard against the calibration
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curve.

Procurement Workflow
The process of acquiring Dihydroxy Bendamustine-d8 for research purposes follows a

standard procurement workflow for specialized chemical reagents. The logical steps are

outlined in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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